Ethyl 1-({5-[(2-chlorobenzoyl)amino]-2-piperazin-1-ylpyridin-3-yl}carbonyl)piperidine-4-carboxylate

• IUPAC Name: 5-[[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-thiophen-2-ylpyrazolo[1,5-d][1,2,4]triazin-4-one
• InChI: InChI=1S/C18H11BrN6O2S/c19-12-5-3-11(4-6-12)17-21-16(27-23-17)9-24-18(26)14-8-13(15-2-1-7-28-15)22-25(14)10-20-24/h1-8,10H,9H2
• InChI Key: FBCIWWLTOPPRTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NN3C=NN(C(=O)C3=C2)CC4=NC(=NO4)C5=CC=C(C=C5)Br
• Molecular Formula: C18H11BrN6O2S
• Molecular Weight: 455.3 g/mol
• CAS No.: 1251568-70-3

Description

Ethyl 1-({5-[(2-chlorobenzoyl)amino]-2-piperazin-1-ylpyridin-3-yl}carbonyl)piperidine-4-carboxylate is a useful research compound. Its molecular formula is C18H11BrN6O2S and its molecular weight is 455.29. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• This compound has been used in the synthesis of various organic compounds, such as pyrano[4″,3″:4′,5′]pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines and Pyrimido[4′,5′:4,5]thieno[2,3-c]isoquinolines. These compounds are obtained through reactions involving benzoyl isothiocyanate and subsequent cyclization processes (Paronikyan et al., 2016).
• It has been incorporated into the structure of 1,2,4-triazol-3-one derivatives, which underwent various chemical reactions including Mannich reactions. These derivatives have been evaluated for antimicrobial activity (Fandaklı et al., 2012).

Applications in Medicinal Chemistry

• The compound has been a part of the synthesis of novel fluoroquinolones, which were evaluated for their in vivo activity against Mycobacterium tuberculosis in mice. These compounds have shown activity comparable to that of existing antibiotics (Shindikar & Viswanathan, 2005).
• Ethyl 1-({5-[(2-chlorobenzoyl)amino]-2-piperazin-1-ylpyridin-3-yl}carbonyl)piperidine-4-carboxylate has been utilized in the synthesis of thiazole-aminopiperidine hybrid analogues, which are investigated as inhibitors of Mycobacterium tuberculosis GyrB, an important target for antituberculosis drugs (Jeankumar et al., 2013).

Development of Novel Compounds

• This chemical has been involved in the development of new pyridine derivatives with potential applications in medicine, particularly for their antimicrobial properties. These derivatives are synthesized using substituted benzothiazoles and chloropyridine carboxylic acid (Patel et al., 2011).
• It has played a role in the synthesis of benzofuran and benzo[d]isothiazole derivatives, which are studied for their inhibitory action against Mycobacterium tuberculosis DNA GyrB. This represents a significant contribution to the field of antituberculosis drug discovery (Reddy et al., 2014).